![molecular formula C19H28N2O4 B3233796 [4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid CAS No. 1353954-49-0](/img/structure/B3233796.png)
[4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid
Overview
Description
[4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid, also known as Boc-3-ABA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of amino acids and has been used for various applications in biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of [4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid is not well understood. However, it is believed that this compound acts as a competitive inhibitor of enzymes that catalyze the hydrolysis of peptide bonds. This inhibition results in the stabilization of peptide bonds and the prevention of peptide bond hydrolysis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. One of the major effects of this compound is the inhibition of proteases. This inhibition results in the stabilization of peptides and proteins, which can be useful in various applications.
Advantages and Limitations for Lab Experiments
[4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid has several advantages in lab experiments. It is easy to synthesize and purify, and it can be used as a building block for the synthesis of peptides and proteins. However, this compound also has some limitations. It is relatively expensive compared to other amino acid derivatives, and it may not be suitable for all applications due to its mechanism of action.
Future Directions
For the use of [4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid include the development of new applications and the study of its mechanism of action.
Scientific Research Applications
[4-(Benzyloxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid has been widely used in scientific research for various applications. One of the major applications of this compound is in the synthesis of peptides and proteins. This compound is used as a building block for the synthesis of peptides and proteins due to its ability to protect the amino group during the synthesis process.
Another application of this compound is in the study of protein-protein interactions. This compound can be used as a probe to study the binding interactions between proteins. This compound can be attached to a protein and used to identify the binding partners of the protein.
properties
IUPAC Name |
2-[[4-[phenylmethoxycarbonyl(propan-2-yl)amino]cyclohexyl]amino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-14(2)21(19(24)25-13-15-6-4-3-5-7-15)17-10-8-16(9-11-17)20-12-18(22)23/h3-7,14,16-17,20H,8-13H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCAFUJCWZGLNPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCC(CC1)NCC(=O)O)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501148030 |
Source
|
| Record name | Glycine, N-[4-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501148030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1353954-49-0 |
Source
|
| Record name | Glycine, N-[4-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353954-49-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycine, N-[4-[(1-methylethyl)[(phenylmethoxy)carbonyl]amino]cyclohexyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501148030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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